Cas no 2875-19-6 (2,3,5,6-Tetrafluoro-4-phenylpyridine)

2,3,5,6-Tetrafluoro-4-phenylpyridine is a fluorinated pyridine derivative characterized by its unique structural features, including a phenyl group at the 4-position and fluorine atoms at the 2,3,5,6-positions. This compound exhibits high thermal and chemical stability due to the strong C-F bonds, making it suitable for applications in harsh environments. Its electron-deficient nature, resulting from the electron-withdrawing fluorine substituents, enhances its reactivity in nucleophilic aromatic substitution reactions, facilitating its use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid aromatic framework and fluorine-rich structure also contribute to its potential in materials science, particularly in the development of liquid crystals and electronic materials. Its well-defined purity and consistent performance make it a reliable choice for research and industrial applications.
2,3,5,6-Tetrafluoro-4-phenylpyridine structure
2875-19-6 structure
Product Name:2,3,5,6-Tetrafluoro-4-phenylpyridine
CAS No:2875-19-6
MF:C11H5F4N
MW:227.15771651268
CID:2928846
PubChem ID:13383574
Update Time:2025-07-02

2,3,5,6-Tetrafluoro-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

    • DTXSID801289259
    • SCHEMBL21544310
    • 2,3,5,6-Tetrafluoro-4-phenylpyridine
    • 4-Phenyl-2,3,5,6-tetrafluoropyridine
    • 2875-19-6
    • Inchi: 1S/C11H5F4N/c12-8-7(6-4-2-1-3-5-6)9(13)11(15)16-10(8)14/h1-5H
    • InChI Key: KQLOCMVTIMEOTK-UHFFFAOYSA-N
    • SMILES: FC1C(=NC(=C(C=1C1C=CC=CC=1)F)F)F

Computed Properties

  • Exact Mass: 227.03581181Da
  • Monoisotopic Mass: 227.03581181Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų

2,3,5,6-Tetrafluoro-4-phenylpyridine Pricemore >>

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